Cas no 51234-25-4 (2-(2-phenyl-1,3-benzoxazol-5-yl)propanenitrile)

• Product Name: 2-(2-phenyl-1,3-benzoxazol-5-yl)propanenitrile
• CAS No: 51234-25-4
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 1571270
• PubChem ID: 3039773
• Update Time: 2025-04-21

2-(2-phenyl-1,3-benzoxazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenyl-1,3-benzoxazol-5-yl)propanenitrile
• 2-(2-phenyl-5-benzoxazolyl)propionitrile
• SCHEMBL9706335
• YFOCIWCOHSRRKX-UHFFFAOYSA-N
• 51234-25-4
• BRN 1081055
• DTXSID80965502
• alpha-Methyl-2-phenyl-5-benzoxazoleacetonitrile
• 5-Benzoxazoleacetonitrile, alpha-methyl-2-phenyl-

• Inchi： 1S/C16H12N2O/c1-11(10-17)13-7-8-15-14(9-13)18-16(19-15)12-5-3-2-4-6-12/h2-9,11H,1H3
• InChI Key： YFOCIWCOHSRRKX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=C(C=CC1=2)C(C#N)C

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82